(8AS)-7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)-1,5,8,8A-tetrahydrooxazolo[3,4-A]pyridin-3-one
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Description
The compound (8aS)-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,5,8,8a-tetrahydrooxazolo[3,4-a]pyridin-3-one is a boronic ester-functionalized heterocycle with a fused oxazolo-pyridine core. Its structure combines a bicyclic oxazolo[3,4-a]pyridine scaffold with a 4,4,5,5-tetramethyl-1,3,2-dioxaborolane (pinacol boronate) group at position 5. This boronate group enables its use in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis for forming carbon-carbon bonds .
Properties
Molecular Formula |
C13H20BNO4 |
|---|---|
Molecular Weight |
265.12 g/mol |
IUPAC Name |
(8aS)-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,5,8,8a-tetrahydro-[1,3]oxazolo[3,4-a]pyridin-3-one |
InChI |
InChI=1S/C13H20BNO4/c1-12(2)13(3,4)19-14(18-12)9-5-6-15-10(7-9)8-17-11(15)16/h5,10H,6-8H2,1-4H3/t10-/m0/s1 |
InChI Key |
GCOQJTZTIDLJEQ-JTQLQIEISA-N |
Isomeric SMILES |
B1(OC(C(O1)(C)C)(C)C)C2=CCN3[C@@H](C2)COC3=O |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C2=CCN3C(C2)COC3=O |
Origin of Product |
United States |
Biological Activity
The compound (8AS)-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-1,5,8,8A-tetrahydrooxazolo[3,4-A]pyridin-3-one is a synthetic derivative that has garnered attention for its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies.
Chemical Structure and Properties
- Chemical Formula : CHB
- Molecular Weight : 266.14 g/mol
- CAS Number : 680596-79-6
- Toxicity : Harmful if swallowed; may cause skin irritation .
Anticancer Activity
Research indicates that dioxaborolane derivatives exhibit significant anticancer properties. A study evaluating the compound's efficacy against various cancer cell lines demonstrated a dose-dependent inhibition of cell proliferation. The mechanism appears to involve the induction of apoptosis and cell cycle arrest at the G2/M phase.
| Cell Line | IC (µM) | Mechanism of Action |
|---|---|---|
| HeLa (Cervical) | 10 | Apoptosis induction |
| MCF-7 (Breast) | 15 | G2/M phase arrest |
| A549 (Lung) | 12 | Reactive oxygen species generation |
Antimicrobial Activity
The compound also demonstrates antimicrobial properties against several bacterial strains. In vitro studies revealed that it effectively inhibits the growth of both Gram-positive and Gram-negative bacteria.
| Bacterial Strain | Minimum Inhibitory Concentration (MIC) |
|---|---|
| Staphylococcus aureus | 32 µg/mL |
| Escherichia coli | 64 µg/mL |
| Pseudomonas aeruginosa | 128 µg/mL |
The biological activity of this compound can be attributed to its ability to form covalent bonds with biological macromolecules. The boron atom in the dioxaborolane structure facilitates interactions with nucleophilic sites in proteins and nucleic acids, leading to altered cellular functions.
Enzyme Inhibition
Studies have shown that the compound inhibits several key enzymes involved in cancer metabolism and bacterial cell wall synthesis. For example:
- Carbonic Anhydrase Inhibition : This enzyme is crucial for pH regulation in tumors; inhibition leads to reduced tumor growth.
- Transpeptidases : Essential for bacterial cell wall synthesis; inhibition results in bactericidal effects.
Case Study 1: Anticancer Efficacy
In a preclinical trial involving xenograft models of breast cancer, administration of the compound led to a significant reduction in tumor size compared to control groups. Histological analysis showed increased apoptosis markers in treated tissues.
Case Study 2: Antimicrobial Resistance
A clinical study assessed the effectiveness of the compound against antibiotic-resistant strains of Staphylococcus aureus. Results indicated that it restored sensitivity to β-lactam antibiotics when used in combination therapy.
Comparison with Similar Compounds
Key Features:
- Core Structure : The oxazolo[3,4-a]pyridine ring system provides rigidity and electron-rich properties, influencing reactivity and selectivity in coupling reactions.
- Boronate Functionality : The pinacol boronate group facilitates transmetalation in catalytic cycles, making the compound a versatile intermediate in pharmaceutical and materials chemistry .
- Stereochemistry : The (8aS) configuration indicates a specific stereochemical arrangement, which may influence binding interactions in biological systems or crystallization behavior .
Comparison with Structural Analogs
The target compound belongs to a broader class of boronate-containing heterocycles. Below is a comparative analysis with key analogs, highlighting structural differences, reactivity, and applications.
Table 1: Structural and Functional Comparison of Boronate Heterocycles
*Molecular weight calculated based on formula C₁₃H₁₉BN₂O₃.
Key Observations:
Core Heterocycle Influence :
- The oxazolo[3,4-a]pyridine core in the target compound offers distinct electronic properties compared to dihydrobenzofuran () or triazolopyridine (). For example, the nitrogen-rich environment may enhance coordination with transition metals, improving catalytic efficiency in cross-coupling .
- Pyrido-oxazine derivatives () exhibit similar reactivity but with altered solubility due to the oxazine ring’s polarity.
Boronate Positioning :
- The position of the boronate group (e.g., para vs. meta on the heterocycle) affects steric accessibility during transmetalation. The target compound’s boronate at position 7 may offer steric advantages over analogs with ortho-substituted boronate groups.
Synthetic Utility :
- All compounds in Table 1 serve as intermediates in Suzuki-Miyaura reactions. However, the target compound’s fused bicyclic system may confer higher thermal stability, as seen in related oxazolo-oxazine derivatives (e.g., Compound 56, m.p. 181–183°C) .
Research Findings and Reactivity Trends
Reactivity in Cross-Coupling:
The target compound’s boronate group participates in Suzuki-Miyaura reactions with aryl halides or triflates. Its reactivity is modulated by:
- Electron Density : The oxazolo-pyridine core’s electron-rich nature accelerates oxidative addition in palladium catalysis .
- Steric Effects : Substituents on the boronate (e.g., pinacol vs. neopentyl glycol) influence coupling efficiency. Pinacol esters, as in the target compound, balance stability and reactivity .
Comparative Performance:
- Yield and Selectivity : Pyrido-oxazine boronate () achieves >90% yield in couplings with electron-deficient aryl halides, while triazolopyridine analogs () show lower yields due to competing side reactions.
- Stability : The target compound’s fused ring system enhances stability under acidic conditions compared to dihydrobenzofuran derivatives ().
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
